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Compound of Interest |

Solifenacin Related Compound 4
Compound Name: ,
Succinate
CAS No.: 862207-71-4
Cat. No.: B580008
. J

Executive Summary & Chemical Identification

Solifenacin Related Compound 4 Succinate is a specialized pharmaceutical impurity
standard used in the quality control and development of Solifenacin Succinate (a muscarinic
M3 receptor antagonist). Due to its structural homology with the active pharmaceutical
ingredient (API), it must be handled with the same high-level containment and disposal rigor as
the parent drug.

Critical Operational Note: "Related Compound 4" is often a vendor-specific designation. While
frequently associated with CAS 862207-71-4 (Solifenacin Impurity H Succinate), nomenclature
varies between pharmacopeias (USP/EP) and chemical suppliers. Always verify the CAS
number on your specific Certificate of Analysis (CoA) before disposal.

Chemical Profile Table
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Parameter Detail

Common Name Solifenacin Related Compound 4 Succinate
Likely CAS 862207-71-4 (Verify against CoA)

Chemical Class Isoquinoline derivative / Succinate salt
Molecular Formula C27H32N206 (Salt form)

Parent API Solifenacin Succinate (Vesicare)

Primary Hazard Acute Toxicity (Oral); Reproductive Toxicity

Non-RCRA Listed (unless specific formulations
Waste Classification apply), but Hazardous Pharmaceutical Waste by
best practice.[1][2][3][4]

Risk Assessment & Safety Profile

Effective disposal begins with accurate hazard identification. As a structural analog of a potent
anticholinergic, this compound poses specific biological risks.

Toxicology & Hazards[4][6][7]

» Acute Toxicity (H302): Harmful if swallowed.[5] Mechanism involves competitive antagonism
of muscarinic acetylcholine receptors.[4][6]

» Reproductive Toxicity (H361): Suspected of damaging fertility or the unborn child.[7]
Solifenacin crosses the placenta; related compounds are assumed to share this potential
until proven otherwise.

o Target Organs: Central nervous system, smooth muscle (bladder, gut, eyes).

Personal Protective Equipment (PPE) Matrix
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Protection Level Requirement

N95 or P100 Respirator required if handling

Respirator
P Y open powder outside a fume hood.

Nitrile Gloves (Double gloving recommended for

Dermal

pure substance).

Chemical Safety Goggles (Standard safety
Ocular ] o

glasses are insufficient for powders).

Lab Coat (Tyvek sleeves recommended for
Body

large quantity handling).

Disposal Workflow Procedures

This protocol adheres to the "Cradle-to-Grave" management principle, ensuring liability
protection and environmental safety.

A. Solid Waste Disposal (Pure Substance &
Contaminated Solids)

Method: High-Temperature Incineration. Rationale: The succinate salt structure is stable;
chemical deactivation (e.g., oxidation) is unreliable for complete destruction of the
pharmacophore. Incineration at >850°C ensures complete mineralization.

e Segregation:
o Place the substance in a clear, sealable polyethylene bag.

o Place this bag inside a rigid, amber high-density polyethylene (HDPE) waste container
labeled "Hazardous Pharmaceutical Waste - Solid".

o Do not mix with oxidizers or strong acids.
e Labeling:

o Must include full chemical name: "Solifenacin Related Compound 4 Succinate".
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o Hazard Checkbox: [x] Toxic [x] Irritant.[5]

o Start Date of Accumulation.

» Disposal Path:

o Transfer to EHS (Environmental Health & Safety) for off-site incineration.

B. Liquid Waste (HPLC Effluents & Stock Solutions)

Method: Solvent Waste Stream (Segregated). Rationale: Solifenacin related compounds are
typically dissolved in organic solvents (Methanol, Acetonitrile) for analysis.

e Segregation:
o Collect in Carboys compatible with the solvent (usually HDPE or Glass).
o Segregate halogenated vs. non-halogenated based on the solvent used.
» Deactivation (Optional but Recommended for High Concentrations):

o For concentrated stock solutions (>10 mg/mL), absorb onto activated carbon or vermiculite
before placing in solid waste, OR dispose of directly into the high-BTU solvent waste
stream for incineration.

¢ Prohibited Actions:

o NEVER pour down the drain. Anticholinergics are persistent environmental pollutants.

C. Visualized Disposal Decision Tree
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Waste Generation
(Solifenacin Rel. Comp. 4)

Physical Form?

Pure Std / Wipes \HPLC Waste / Stock

Solid / Powder Liquid / Solution
Double Bag in Polyethylene Segregate by Solvent Type
Place in Rigid Container (Halogenated vs Non-Halogenated)

Label: 'Hazardous Pharm Waste'
Tag: Toxic, Repro Toxin

Off-Site High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging Solifenacin Related Compound 4 waste
streams.

Emergency Spill Response Protocol

In the event of a spill, immediate containment is necessary to prevent aerosolization of the

potent powder.

Step-by-Step Spill Cleanup

o Evacuate & Isolate: Clear the immediate area (10 ft radius). Mark "Do Not Enter".
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PPE Up: Don nitrile gloves, safety goggles, and an N95 respirator.

Containment (Powder):
o Do NOT dry sweep. This generates toxic dust.

o Cover the spill with wet paper towels (dampened with water or methanol) to suppress
dust.

Cleanup:
o Scoop the wet material into a disposable container or bag.

o Wipe the surface 3x with Methanol followed by soap and water.

Disposal: Treat all cleanup materials (towels, gloves, scoops) as Solid Hazardous Waste
(see Section 3A).

Spill Response Logic Flow

. Assess Hazard Triple Wipe Surface Dispose as Hazardous
el Dtizaizs] (Powder vs Liquid) (Solvent -> Soap) Solid Waste

Absorb with
Vermiculite/Pads

Cover with WET
towels (No Dust)

Click to download full resolution via product page

Figure 2: Logical workflow for containing and cleaning spills of potent pharmaceutical
compounds.

Regulatory Compliance & Classification
Adherence to federal and local regulations is mandatory.[8]

e US EPA (RCRA): While Solifenacin is not explicitly P-listed or U-listed, it meets the criteria
for Characteristic Waste if it exhibits toxicity. However, in a laboratory setting, the "Prudent
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Practices" guideline dictates treating all non-listed pharmaceutical impurities as hazardous.

o Waste Code Assignment:
o If mixed with solvents (e.g., Methanol): FOO3 (Ignitable).

o Pure Substance: Assign state-specific codes for "Non-RCRA Regulated Hazardous
Waste" (e.g., Texas Class 1, California Code 141).

o Documentation: Maintain a log of the specific "Related Compound" name and CAS number
in your waste accumulation log to satisfy "Knowledge of Process" requirements during
audits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Compound 4 Succinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580008#solifenacin-related-compound-4-succinate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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